Cas no 869792-40-5 (methyl 3-amino-4,4-dimethylpent-2-enoate)

• Product Name: methyl 3-amino-4,4-dimethylpent-2-enoate
• CAS No: 869792-40-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5235370
• PubChem ID: 21343684
• Update Time: 2025-10-30

methyl 3-amino-4,4-dimethylpent-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 3-amino-4,4-dimethyl-, methyl ester, (2Z)-
• methyl 3-amino-4,4-dimethylpent-2-enoate

• Inchi： 1S/C8H15NO2/c1-8(2,3)6(9)5-7(10)11-4/h5H,9H2,1-4H3/b6-5-
• InChI Key： LPZVLKZBIQYEHR-WAYWQWQTSA-N
• SMILES： C(OC)(=O)/C=C(\N)/C(C)(C)C

Additional information on methyl 3-amino-4,4-dimethylpent-2-enoate

Comprehensive Overview of Methyl 3-amino-4,4-dimethylpent-2-enoate (CAS No. 869792-40-5): Properties, Applications, and Industry Insights

In the realm of fine chemicals and pharmaceutical intermediates, methyl 3-amino-4,4-dimethylpent-2-enoate (CAS No. 869792-40-5) has garnered significant attention due to its unique structural features and versatile applications. This ester derivative, characterized by an amino group and a dimethyl-substituted pentenoate backbone, serves as a critical building block in organic synthesis. Its CAS number 869792-40-5 is frequently searched in chemical databases, reflecting its relevance in research and industrial workflows.

The compound’s molecular formula and steric hindrance from the 4,4-dimethyl moiety make it particularly valuable for designing chiral catalysts and bioactive molecules. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce waste and improve yield, aligning with the global push for sustainable manufacturing. Researchers often query "methyl 3-amino-4,4-dimethylpent-2-enoate synthesis" or "CAS 869792-40-5 applications" to explore its role in peptide mimetics and agrochemicals.

From a structural-activity relationship perspective, the α,β-unsaturated ester functionality in methyl 3-amino-4,4-dimethylpent-2-enoate enables Michael addition reactions, a hotspot in drug discovery. Its amino group further allows derivatization into heterocyclic compounds, addressing demands in oncology and CNS drug development. Notably, forums discussing "869792-40-5 solubility" or "methyl enoate stability" highlight its practical handling considerations.

In the flavor and fragrance industry, this compound’s volatile ester properties are explored for novel aroma molecules. Meanwhile, patent literature reveals its utility in photoresist materials for semiconductor fabrication, tying into the booming electronics sector. Such interdisciplinary applications underscore why "methyl 3-amino-4,4-dimethylpent-2-enoate supplier" ranks high in search engine queries.

Analytical methods like HPLC and NMR are essential for quality control of CAS 869792-40-5, ensuring compliance with REACH and other regulatory standards. As AI-driven molecular design gains traction, this compound’s structure-optimization potential is being modeled computationally—a topic frequently tagged with "machine learning in chemical synthesis."

To conclude, methyl 3-amino-4,4-dimethylpent-2-enoate exemplifies how niche intermediates drive innovation across sectors. Its CAS No. 869792-40-5 serves as a gateway to advanced research, mirroring the convergence of chemistry with material science and life sciences—a narrative increasingly sought after in both academic and industrial circles.